Cas no 1343937-47-2 (3-(2-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde)

• Product Name: 3-(2-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde
• CAS No: 1343937-47-2
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• CID: 6271560
• PubChem ID: 63773207
• Update Time: 2025-07-20

3-(2-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1343937-47-2
• AKOS013084567
• 3-(2-chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde
• 3-(2-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde

• Inchi： 1S/C9H5ClN2O2/c10-7-4-2-1-3-6(7)9-11-8(5-13)14-12-9/h1-5H
• InChI Key： PKWBEDFODSDNJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NOC(C=O)=N1

Computed Properties

• Exact Mass: 208.0039551g/mol
• Monoisotopic Mass: 208.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56Ų

Additional information on 3-(2-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde

Introduction to 3-(2-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde (CAS No. 1343937-47-2)

3-(2-Chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique chemical structure and potential applications. This heterocyclic compound belongs to the oxadiazole family, which has garnered considerable attention due to its diverse biological activities and pharmacological properties. The presence of a chlorophenyl group and an aldehyde functionality at the 5-position of the oxadiazole ring enhances its reactivity and makes it a valuable scaffold for drug discovery.

The compound with the CAS number 1343937-47-2 has been extensively studied for its role in developing novel therapeutic agents. Oxadiazole derivatives are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The aldehyde group in this molecule provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(2-chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde in the design of small-molecule drugs. Its structural features make it a promising candidate for targeting diseases such as cancer, inflammation, and neurological disorders. The chlorophenyl moiety is particularly interesting as it can influence the compound's solubility, bioavailability, and interaction with biological targets.

In the context of drug development, this compound has been explored for its potential as an intermediate in synthesizing more sophisticated molecules. The oxadiazole core is a privileged scaffold in pharmaceutical research due to its stability and versatility. Researchers have leveraged this compound to develop inhibitors of kinases and other enzymes involved in signal transduction pathways. The aldehyde functionality further facilitates the formation of covalent bonds with biomolecules, enhancing drug-target interactions.

One of the most compelling aspects of 3-(2-chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde is its role in preclinical studies. Researchers have utilized this compound to investigate mechanisms of action and assess pharmacokinetic properties. The heterocyclic structure allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area, which are critical factors in drug design. Additionally, the presence of both electron-withdrawing and electron-donating groups enhances its binding affinity to biological targets.

The synthesis of 3-(2-chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the oxadiazole ring followed by functionalization at the 5-position with an aldehyde group. The introduction of the chlorophenyl substituent further complicates but also enriches the synthetic route, providing opportunities for structural diversification.

Recent studies have demonstrated the potential of this compound in addressing unmet medical needs. For instance, researchers have explored its efficacy in inhibiting inflammatory pathways associated with chronic diseases. The aldehyde group enables conjugation with other bioactive molecules, leading to the development of prodrugs or bifunctional agents that can enhance therapeutic outcomes. Such innovations underscore the versatility of 3-(2-chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde as a pharmacological tool.

The pharmacological profile of this compound is further enhanced by its ability to cross biological barriers effectively. The balance between lipophilicity and polar surface area facilitated by its heterocyclic structure ensures good membrane permeability while maintaining solubility in aqueous environments. This property is crucial for achieving optimal bioavailability and therapeutic efficacy.

In conclusion, 3-(2-chlorophenyl)-1,2,4-oxadiazole-5-carbaldehyde (CAS No. 1343937-47-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable building block for developing novel drugs targeting various diseases. The ongoing research into this compound highlights its potential as a lead molecule or intermediate in drug discovery efforts aimed at improving human health.